Cas no 7296-64-2 (b-D-Galactose)
b-D-Galactose Chemical and Physical Properties
Names and Identifiers
-
- .beta.-D-Galactopyranose
- β-D-Galactose
- 2,5-DIMETHOXYPYRIDINE
- β-D-galactopyranose
- beta-D-Galactose
- b-D-Galactose
-
- Inchi: 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6-/m1/s1
- InChI Key: WQZGKKKJIJFFOK-FPRJBGLDSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)O
Computed Properties
- Exact Mass: 180.06336
Experimental Properties
- PSA: 110.38
b-D-Galactose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G155265-5mg |
b-D-Galactose |
7296-64-2 | 5mg |
$ 170.00 | 2023-09-07 | ||
| TRC | G155265-50mg |
b-D-Galactose |
7296-64-2 | 50mg |
$ 1303.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606435-1mg |
(2R,3R,4S,5R,6R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol |
7296-64-2 | 98% | 1mg |
¥771.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606435-5mg |
(2R,3R,4S,5R,6R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol |
7296-64-2 | 98% | 5mg |
¥1842.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606435-25mg |
(2R,3R,4S,5R,6R)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol |
7296-64-2 | 98% | 25mg |
¥6024.00 | 2024-07-28 | |
| Omicron Biochemicals | GAL-037-0.25g |
β-D-galactopyranose |
7296-64-2 | 0.25g |
$545 | 2025-08-07 | ||
| Omicron Biochemicals | GAL-037-0.50g |
β-D-galactopyranose |
7296-64-2 | 0.50g |
$895 | 2025-08-07 | ||
| Omicron Biochemicals | GAL-037-1.0g |
β-D-galactopyranose |
7296-64-2 | 1.0g |
$1485 | 2025-08-07 | ||
| Omicron Biochemicals | GAL-037-1g |
β-D-galactopyranose |
7296-64-2 | 1g |
$1215 | 2023-09-21 | ||
| Aaron | AR005ZHD-1mg |
Galactitol,1,5-anhydro-1-C-phenyl- |
7296-64-2 | 97% | 1mg |
$85.00 | 2025-02-13 |
b-D-Galactose Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on b-D-Galactose
Comprehensive Guide to β-D-Galactose (CAS No. 7296-64-2): Properties, Applications, and Research Insights
β-D-Galactose (CAS No. 7296-64-2) is a monosaccharide and a critical component of lactose, the primary sugar found in milk. This naturally occurring sugar plays a pivotal role in biochemistry, nutrition, and industrial applications. With the growing interest in functional sugars and prebiotics, β-D-Galactose has garnered significant attention for its potential health benefits, including gut microbiota modulation and immune system support. Researchers and manufacturers are increasingly exploring its applications in nutraceuticals, pharmaceuticals, and food additives.
The chemical structure of β-D-Galactose features a six-carbon backbone with a hydroxyl group in the beta configuration at the anomeric carbon. This configuration distinguishes it from α-D-Galactose, influencing its reactivity and biological functions. Its CAS No. 7296-64-2 is a unique identifier widely used in scientific literature and regulatory documents. The compound’s solubility in water and mild sweetness make it suitable for various food science applications, such as dairy products and infant formulas.
In recent years, the demand for low-calorie sweeteners and sugar alternatives has surged, driven by health-conscious consumers. β-D-Galactose is often studied alongside other rare sugars like D-Tagatose and Allulose due to its metabolic properties. Unlike high-fructose corn syrup, β-D-Galactose is metabolized more slowly, reducing the risk of blood sugar spikes. This characteristic aligns with the rising popularity of diabetic-friendly foods and keto-friendly ingredients.
The industrial production of β-D-Galactose typically involves enzymatic hydrolysis of lactose, a process optimized for scalability and cost-efficiency. Advances in biocatalysis and fermentation technology have further enhanced its commercial viability. Additionally, its role in synthesizing galactooligosaccharides (GOS), a prebiotic fiber, has expanded its use in functional foods targeting digestive health. Consumers searching for gut health supplements or probiotic enhancers often encounter β-D-Galactose as a key ingredient.
From a research perspective, β-D-Galactose is a model compound for studying glycobiology and carbohydrate metabolism. Its interactions with galactosidases and glycosyltransferases are critical for understanding genetic disorders like galactosemia. Scientists also investigate its potential in drug delivery systems, leveraging its biocompatibility and ability to bind specific receptors. These studies contribute to the broader field of biomedical engineering and personalized medicine.
In conclusion, β-D-Galactose (CAS No. 7296-64-2) is a versatile compound with far-reaching implications in health, nutrition, and biotechnology. Its unique properties and applications make it a subject of ongoing research and commercial innovation. As consumer preferences shift toward clean-label ingredients and sustainable bioresources, the relevance of β-D-Galactose is expected to grow, solidifying its position in modern science and industry.
7296-64-2 (b-D-Galactose) Related Products
- 547-25-1(3-O-a-D-Glucopyranosyl-D-fructose)
- 9002-18-0(Agar)
- 58-86-6(D(+)-Xylose)
- 97-30-3(Methyl a-D-Glucopyranoside)
- 6155-35-7(α-L-Rhamnose monohydrate)
- 641-74-7((3R,3aR,6R,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
- 69-79-4((2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}hexanal)
- 63-42-3(Lactose)
- 87-72-9(L-Arabinose)
- 585-88-6(Maltitol)